4-Fluorophenyl 6-methyl-3-(4-methylphenyl)-1,2,4-triazin-5-yl sulfide
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Description
4-Fluorophenyl 6-methyl-3-(4-methylphenyl)-1,2,4-triazin-5-yl sulfide is a useful research compound. Its molecular formula is C17H14FN3S and its molecular weight is 311.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molluscicidal Activity
Compounds related to triazines, such as fluorine/phosphorus substituted 1,2,4-triazinones, have been synthesized and investigated for their potential as molluscicidal agents against snails responsible for Bilharziasis diseases. This demonstrates the use of such compounds in developing treatments for parasitic diseases (Al-Romaizan, Makki, & Abdel-Rahman, 2014).
High-Performance Materials
Triazine-based compounds have been incorporated into polymers to improve their thermal and mechanical properties. These materials are studied for their potential in high-temperature applications and as components in advanced composites and membranes (Tigelaar, Palker, Jackson, Anderson, Wainright, & Savinell, 2009), (Yu, Liu, Wang, Gu, & Jian, 2009).
Antioxidant and Antimicrobial Agents
Novel fluorine-substituted α-amino phosphonic acids containing 1,2,4-triazin-5-one moieties have been synthesized and evaluated as antioxidants, indicating the potential of such compounds in therapeutic applications (Makki, Abdel-Rahman, & Alharbi, 2018). Additionally, fluorinated compounds with triazine moieties have been studied for their antimicrobial properties, further expanding their potential in medical research (Bawazir & Abdel-Rahman, 2018).
Properties
IUPAC Name |
5-(4-fluorophenyl)sulfanyl-6-methyl-3-(4-methylphenyl)-1,2,4-triazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3S/c1-11-3-5-13(6-4-11)16-19-17(12(2)20-21-16)22-15-9-7-14(18)8-10-15/h3-10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUNFOSUCOMUMOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(N=N2)C)SC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.